Cas no 2060047-88-1 (3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine)

• Product Name: 3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine
• CAS No: 2060047-88-1
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• MDL: MFCD30477598
• CID: 5222323
• PubChem ID: 137702048
• Update Time: 2025-06-13

3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine

• MDL： MFCD30477598
• Inchi： 1S/C8H13N3S/c1-6-8(9,2-5-12-6)7-10-3-4-11-7/h3-4,6H,2,5,9H2,1H3,(H,10,11)
• InChI Key： XYNZLUZKEMDMBW-UHFFFAOYSA-N
• SMILES： NC1(C2=NC=CN2)CCSC1C

Additional information on 3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine

Introduction to 3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine (CAS No. 2060047-88-1)

3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2060047-88-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The compound’s molecular framework integrates an imidazole ring with a thiolane moiety, creating a versatile scaffold that can be exploited for the development of novel bioactive molecules.

The imidazole core, a prominent nitrogen-containing heterocycle, is widely recognized for its presence in numerous pharmacologically active agents. Its aromaticity and ability to form hydrogen bonds make it an indispensable component in drug design. In contrast, the thiolan segment introduces a sulfur atom into the molecular structure, which can enhance solubility, improve metabolic stability, and facilitate interactions with biological targets. The combination of these structural elements in 3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine suggests a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such imidazole-thiolan derivatives as scaffolds for drug discovery. Studies indicate that the presence of both nitrogen and sulfur atoms in the molecule can modulate its binding affinity to biological receptors. This dual functionality has been leveraged in the design of molecules targeting various disease pathways, including inflammatory responses and neurodegenerative disorders. The methylthiolan group, in particular, has been shown to enhance lipophilicity while maintaining favorable pharmacokinetic properties, making it an attractive feature for oral administration.

In the context of modern drug development, 3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine represents a convergence of structural innovation and functional diversity. Researchers have utilized this compound as a building block for synthesizing more complex derivatives with enhanced biological activity. For instance, modifications at the imidazole ring have been explored to optimize binding interactions with enzymes and receptors involved in metabolic diseases. Similarly, variations in the thiolan moiety have been investigated to improve solubility and reduce toxicity profiles.

The compound’s relevance is further underscored by its potential role in addressing unmet medical needs. Current research focuses on leveraging its structural features to develop treatments for conditions where traditional therapeutics have limitations. For example, studies suggest that derivatives of 3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine may exhibit anti-inflammatory properties by modulating cytokine production pathways. Additionally, its ability to cross the blood-brain barrier has opened avenues for exploring its efficacy in neuroprotective therapies.

From a synthetic chemistry perspective, 3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine serves as a versatile intermediate for constructing more elaborate molecular architectures. The availability of this compound facilitates rapid screening and optimization campaigns in drug discovery pipelines. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have been employed to generate libraries of analogs with tailored properties. These efforts are complemented by high-throughput screening technologies that enable efficient identification of lead compounds.

The pharmacological profile of 3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine is further illuminated by preclinical studies demonstrating its interaction with key biological targets. For instance, preliminary data indicate that certain derivatives exhibit inhibitory effects on enzymes implicated in cancer progression. Moreover, their ability to modulate signaling pathways associated with oxidative stress has raised interest in their potential application as antioxidants or neuroprotective agents. Such findings underscore the compound’s significance as a starting point for developing novel therapeutic strategies.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery is accelerating the identification of promising candidates like 3-(1H-imidazol-2-yl)-2-methylthiolan-3-am ine. Predictive models are being employed to forecast biological activity based on molecular descriptors derived from its structure. This approach not only expedites lead optimization but also provides insights into structural determinants that govern efficacy and selectivity. Such innovations are critical for translating laboratory findings into viable clinical candidates.

The broader implications of this compound extend beyond individual therapeutic applications. Its development exemplifies how interdisciplinary collaboration—spanning organic chemistry, medicinal chemistry, bioinformatics, and computational biology—can drive progress in pharmaceutical sciences. By harnessing natural product-inspired scaffolds like imidazole-thiolan hybrids, researchers continue to expand the chemical space available for drug design.

In conclusion, 3-(1H-imidazol - 2 - yl) - 2 - methylthiolan - 3 - am ine (CAS No . 2060047 - 88 - 1) remains a compelling subject of investigation due to its unique structural attributes and multifaceted potential . Its role as a precursor for novel bioactive molecules underscores its value not only as a chemical entity but also as a catalyst for advancing therapeutic solutions . As scientific methodologies evolve , compounds like this will continue to serve as foundational elements in shaping future medical breakthroughs .